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Compound of Interest

Compound Name: T025

Cat. No.: B2925002

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the compound T025 and its effects on
Cdc2-like kinase (CLK)-dependent phosphorylation. T025 is a potent, orally available small
molecule inhibitor of CLKs, a family of dual-specificity kinases that play a critical role in the
regulation of pre-mRNA splicing.[1] By targeting CLKs, T025 disrupts the phosphorylation of
key splicing factors, leading to significant alterations in gene expression and cellular function,
with profound implications for cancer therapy, particularly in MYC-driven malignancies.[2][3]

Quantitative Data Presentation

The inhibitory activity of T025 has been characterized against various kinases, demonstrating
high potency for the CLK family. The following tables summarize the key quantitative data for
T025.

Table 1: In Vitro Kinase Inhibitory Activity of T025
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Kinase Kd (nM) IC50 (nM)
CLK1 4.8[2][4] 13[5]
CLK2 0.096[2][4] 4[5]
CLK3 6.5[2][4] 363[5]
CLK4 0.61[2][4] 46[5]
DYRK1A 0.074[2]
DYRK1B 1.5[2]
DYRK2 32[2]
Table 2: Cellular Activity of T025
Cell Line Assay Type IC50 (nM) Notes
Hematological and
] ] ] ) Broad-spectrum
Solid Cancer Cell Anti-proliferative 30-300[4] o
. activity.
Lines
Dose-dependent
suppression of cell
MDA-MB-468 (Breast ) ] ) )
Anti-proliferative ~100-300[6] growth observed with

Cancer)

1-1000 nM treatment.
[6]

MDA-MB-468 (Breast

Cancer)

Phosphorylation

Reduction

Reduction in pCLK2
and CLK2 levels
observed with 0-1000
nM treatment for 6
hours.[1]

Signaling Pathway and Mechanism of Action

CLK kinases are crucial regulators of pre-mRNA splicing through their phosphorylation of

serine/arginine-rich (SR) proteins.[7][8] Phosphorylated SR proteins are essential for the
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recognition of exons and the assembly of the spliceosome.[9] T025, by inhibiting CLK activity,
prevents the phosphorylation of SR proteins. This leads to the misregulation of splicing, often
resulting in the exclusion of specific exons from the mature mRNA, a phenomenon known as
exon skipping.[2][4] This alteration of splicing can generate non-functional proteins or trigger
nonsense-mediated decay, ultimately leading to cell cycle arrest and apoptosis in cancer cells.
[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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